Cas no 5352-78-3 (N-(2-iodophenyl)-3-nitrobenzamide)

• Product Name: N-(2-iodophenyl)-3-nitrobenzamide
• CAS No: 5352-78-3
• MF: C₁₃H₉IN₂O₃
• MW: 368.126635313034
• CID: 1586613
• PubChem ID: 1379239
• Update Time: 2025-04-21

N-(2-iodophenyl)-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-iodophenyl)-3-nitrobenzamide
• benzamide, N-(2-iodophenyl)-3-nitro-
• DTXSID20362470
• SR-01000406827-1
• AKOS001485341
• SR-01000406827
• AB00082375-01
• STK093102
• Cambridge id 5352783
• 5352-78-3

• Inchi： 1S/C13H9IN2O3/c14-11-6-1-2-7-12(11)15-13(17)9-4-3-5-10(8-9)16(18)19/h1-8H,(H,15,17)
• InChI Key： URQMQMXSAINNQV-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 367.96537
• Monoisotopic Mass: 367.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.82
• Boiling Point: 380.3°C at 760 mmHg
• Flash Point: 183.8°C
• Refractive Index: 1.724
• PSA: 72.24